Magnetic methacrylated gelatin-g-polyelectrolyte for methylene blue sorption
RSC Advances Pub Date: 2020-12-09 DOI: 10.1039/D0RA08188D
Abstract
The presence of organic dyes in wastewater is a problem of growing interest due to its effect on the environment and human health. The aim of this work was to obtain magnetic hydrogels of methacrylated gelatin-g-polyelectrolyte to be used for the removal of methylene blue (MB) used as a model contaminant dye. Grafted gelatins with two degrees of functionalization (48% and 76%) were obtained and subsequently crosslinked using 2-acrylamido-2-methyl-1-propansulfonic acid (AMPS) and sodium 4-vinylbenzenesulfonate (SSNa) monomers. Magnetic nanoparticles were formed by an in situ precipitation method to easily remove the hydrogel from the adsorption medium. Our data show that the hydrogel with a low degree of methacrylation displayed a high degree of swelling and decreased stiffness due to its less connected polymer network. MB adsorption experiments showed that neither the low degree of methacrylation nor the presence of the aromatic group in the PSSNa polyelectrolyte generated an increase in the adsorption capacity of the hydrogel. However, a significant increase in the adsorption capacity was observed when dry hydrogels were combined compared to that of previously swollen hydrogel. The experimental data were non-linearly fitted to the pseudo-first and pseudo-second order models and in both cases, the highest qe values were obtained for the GelMA-HF/PAMPS and GelMA-LF/PAMPS hydrogels. The Freundlich isotherm model was the one with the best correlation with the data (r2 > 0.9700). Higher kf values were obtained for the GelMA-HF/PAMPS and GelMA-LF/PAMPS hydrogels at 20 °C. The results obtained from this study demonstrated that magnetic polyelectrolyte-grafted gelatins are an efficient option for the removal of contaminant dyes from aqueous solutions.
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